Isopropyl Isothiocyanate
Isopropyl Isothiocyanate
Brand Name:
Vulcanchem
CAS No.:
2253-73-8
VCID:
VC0031459
InChI:
InChI=1S/C4H7NS/c1-4(2)5-3-6/h4H,1-2H3
SMILES:
CC(C)N=C=S
Molecular Formula:
C4H7NS
Molecular Weight:
101.17 g/mol
Isopropyl Isothiocyanate
CAS No.: 2253-73-8
Reference Standards
VCID: VC0031459
Molecular Formula: C4H7NS
Molecular Weight: 101.17 g/mol
| CAS No. | 2253-73-8 |
|---|---|
| Product Name | Isopropyl Isothiocyanate |
| Molecular Formula | C4H7NS |
| Molecular Weight | 101.17 g/mol |
| IUPAC Name | 2-isothiocyanatopropane |
| Standard InChI | InChI=1S/C4H7NS/c1-4(2)5-3-6/h4H,1-2H3 |
| Standard InChIKey | VHBFEIBMZHEWSX-UHFFFAOYSA-N |
| SMILES | CC(C)N=C=S |
| Canonical SMILES | CC(C)N=C=S |
| Density | 0.947-0.955 |
| Physical Description | Colourless liquid; Penetrating mustard-like aroma |
| Solubility | Very slightly soluble in water; freely soluble in ether Soluble (in ethanol) |
| Synonyms | Isothiocyanic Acid Isopropyl Ester; 2-Isothiocyanatopropane; 2-Propyl Isothiocyanate; Isopropyl Isothiocyanate; Putranjivin; Putranjivine |
| PubChem Compound | 75263 |
| Last Modified | Nov 11 2021 |
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